Cas no 1018047-90-9 (3-phenyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one)

• Product Name: 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one
• CAS No: 1018047-90-9
• MF: C₁₃H₇F₃N₂O₂
• MW: 280.202093362808
• MDL: MFCD09859314
• CID: 5214687
• PubChem ID: 135646666
• Update Time: 2026-03-06

3-phenyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6(7H)-one
• 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one

• MDL： MFCD09859314
• Inchi： 1S/C13H7F3N2O2/c14-13(15,16)8-6-9(19)17-12-10(8)11(18-20-12)7-4-2-1-3-5-7/h1-6H,(H,17,19)
• InChI Key： CQGYWRSGVYZHTB-UHFFFAOYSA-N
• SMILES： C12ON=C(C3=CC=CC=C3)C=1C(C(F)(F)F)=CC(=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Additional information on 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one

Comprehensive Overview of 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one (CAS No. 1018047-90-9)

3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one (CAS No. 1018047-90-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazolopyridine family, characterized by its unique fused-ring structure incorporating both oxazole and pyridine moieties. The presence of a trifluoromethyl group and a phenyl substituent enhances its physicochemical properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular formula of 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one is C₁₄H₉F₃N₂O₂, with a molecular weight of 294.23 g/mol. Its structural complexity and functional groups contribute to its versatility in synthetic chemistry. Researchers are particularly interested in its potential as a bioactive intermediate, owing to its ability to interact with biological targets such as enzymes and receptors. The trifluoromethyl group is known to improve metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, the demand for fluorinated heterocycles like 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one has surged due to their applications in medicinal chemistry. Fluorine-containing compounds are often explored for their enhanced binding affinity and selectivity, making them ideal candidates for treating diseases such as cancer, inflammation, and infectious diseases. This compound’s unique structure aligns with current trends in small-molecule therapeutics, where researchers seek novel scaffolds to overcome drug resistance and improve efficacy.

Beyond pharmaceuticals, 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one has potential applications in agrochemicals. The oxazolopyridine core is known to exhibit herbicidal and insecticidal activities, making it a promising candidate for developing next-generation crop protection agents. With the growing emphasis on sustainable agriculture, this compound could play a role in addressing challenges such as pest resistance and environmental impact.

The synthesis of 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the broader industry shift toward green chemistry, reducing waste and energy consumption.

From a commercial perspective, 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its market value is influenced by its rarity and the complexity of its synthesis. As interest in fluorinated heterocycles grows, the demand for this compound is expected to rise, particularly in academic and industrial research settings.

Safety and handling of 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, its biological activity warrants careful handling to avoid unintended exposure. Researchers are advised to consult safety data sheets (SDS) and adhere to institutional guidelines.

In summary, 3-phenyl-4-(trifluoromethyl)-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one (CAS No. 1018047-90-9) represents a compelling example of modern heterocyclic chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the interdisciplinary nature of contemporary chemical research. As scientists continue to explore its potential, this compound is poised to contribute to advancements in health, agriculture, and technology.